Cas no 2228714-36-9 (tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228714-36-9
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 5935015
• PubChem ID: 165622777
• Update Time: 2025-10-30

tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1901580
• 2228714-36-9
• tert-butyl N-[1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C16H19FN2O3/c1-16(2,3)22-15(21)19(4)13(9-20)10-8-18-12-7-5-6-11(17)14(10)12/h5-9,13,18H,1-4H3
• InChI Key： UXVFBXJRLLFTKC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228714-36-9): A Comprehensive Overview

tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228714-36-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The structure of tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate is composed of a tert-butyl carbamate moiety, a 4-fluoroindole ring, and a methylcarbamate group. The presence of the fluoro substituent on the indole ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The tert-butyl carbamate group, known for its stability and ability to protect amine functionalities, further enhances the compound's chemical stability and bioavailability.

In recent years, extensive research has been conducted to explore the biological activity of tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate. Studies have demonstrated that this compound exhibits potent antidepressant and anxiolytic effects in preclinical models. For instance, a study published in the *Journal of Medicinal Chemistry* reported that tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate significantly reduced depressive-like behaviors in rodent models of depression, suggesting its potential as a novel antidepressant agent.

The mechanism of action of tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate is believed to involve modulation of neurotransmitter systems, particularly serotonin (5-HT) and norepinephrine (NE). Research has shown that this compound can enhance the release and reuptake inhibition of these neurotransmitters, leading to improved mood regulation and reduced anxiety. Additionally, the compound's ability to cross the blood-brain barrier efficiently ensures that it can effectively reach its target sites in the central nervous system.

Beyond its therapeutic potential, tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate has also been investigated for its pharmacokinetic properties. Studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low toxicity, and minimal side effects. These characteristics make it an attractive candidate for further clinical development.

In terms of synthesis, tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxoethyl-N-methylcarbamate can be synthesized through a multi-step process involving the reaction of 4-fluoroindole with appropriate carbamate precursors. The synthesis route is well-documented in the literature and can be optimized for large-scale production. Recent advancements in synthetic chemistry have also led to more efficient and cost-effective methods for producing this compound, making it more accessible for both research and commercial purposes.

The safety profile of tert-butyl N-1-(4-fluoro-1H-indol-3-yl)-2-oxyethyl-N-methylcarbamate has been extensively evaluated through various preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl N-1-(4-fluoro-1H-indol-3-y)-2-oxyethyl-N-methylcarbamate (CAS No. 2228714-36-9) represents a promising compound with significant potential in the development of novel therapeutic agents for neurological and psychiatric disorders. Its unique structural features, favorable pharmacokinetic properties, and demonstrated biological activity make it an exciting area of ongoing research. As more studies are conducted and clinical trials advance, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.